5-Bromo-2-ethyl-4-methylpyrimidine
Overview
Description
5-Bromo-2-ethyl-4-methylpyrimidine (BEPM) is an important organic compound with a wide range of applications in scientific research. It is a heterocyclic compound containing both nitrogen and bromine atoms, which makes it a versatile tool for investigating biochemical and physiological processes. BEPM is synthesized in the laboratory and can be used to study various biological systems, such as enzymes, cell membranes, and gene expression.
Mechanism of Action
The mechanism of action of 5-Bromo-2-ethyl-4-methylpyrimidine is not fully understood. However, it is believed that this compound binds to certain enzymes, such as cytochrome P450, and inhibits their activity. It is also thought that this compound may interact with cell membranes, affecting their permeability and the transport of molecules across the membrane. Additionally, this compound may interact with DNA, affecting gene expression and the production of proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that this compound may affect the activity of certain enzymes, such as cytochrome P450, and may also affect the permeability of cell membranes. Additionally, this compound may interact with DNA and affect gene expression.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-Bromo-2-ethyl-4-methylpyrimidine in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. Additionally, this compound can be used to study a variety of biological systems, such as enzymes, cell membranes, and gene expression. However, this compound is not suitable for use in clinical trials due to its potential toxicity.
Future Directions
There are numerous potential future directions for 5-Bromo-2-ethyl-4-methylpyrimidine research. These include studies of the effects of this compound on other enzymes, such as cytochrome b5; studies of the interactions between this compound and cell membranes; and studies of the effects of this compound on gene expression. Additionally, further research is needed to understand the biochemical and physiological effects of this compound and to determine its potential toxicity. Finally, further research is needed to develop methods for synthesizing this compound more efficiently and cost-effectively.
Synthesis Methods
5-Bromo-2-ethyl-4-methylpyrimidine can be synthesized using a variety of methods, including the reaction of ethyl 4-methylpyrimidine-2-carboxylate with bromine in acetic acid. This reaction produces a mixture of this compound and 4-bromo-2-ethyl-5-methylpyrimidine, which can be separated by column chromatography. Other methods for synthesizing this compound include the reaction of 4-methylpyrimidine-2-carboxaldehyde with bromine in acetic acid, and the reaction of ethyl 4-methylpyrimidine-2-carboxylate with bromine in acetic acid followed by a Grignard reaction.
Scientific Research Applications
5-Bromo-2-ethyl-4-methylpyrimidine has been used in numerous scientific research studies. It has been used to study the structure and function of enzymes, such as cytochrome P450 and cytochrome b5. It has also been used to investigate the interactions between cell membranes and proteins, and to study the effects of drugs on gene expression. Additionally, this compound has been used to study the biochemical and physiological effects of various compounds, including drugs and environmental toxins.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-2-ethyl-4-methylpyrimidine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-ethyl-4-methylpyrimidine", "sodium bromide", "sulfuric acid", "acetic anhydride", "acetic acid", "water" ], "Reaction": [ "Step 1: 2-ethyl-4-methylpyrimidine is reacted with sodium bromide in the presence of sulfuric acid to form 5-bromo-2-ethyl-4-methylpyrimidine.", "Step 2: The crude product from step 1 is dissolved in acetic anhydride and acetic acid and heated to reflux for several hours.", "Step 3: The reaction mixture is cooled and poured into water to precipitate the product.", "Step 4: The product is filtered, washed with water, and dried to yield 5-bromo-2-ethyl-4-methylpyrimidine." ] } | |
CAS RN |
1369343-43-0 |
Molecular Formula |
C7H9BrN2 |
Molecular Weight |
201.06 g/mol |
IUPAC Name |
5-bromo-2-ethyl-4-methylpyrimidine |
InChI |
InChI=1S/C7H9BrN2/c1-3-7-9-4-6(8)5(2)10-7/h4H,3H2,1-2H3 |
InChI Key |
BXJQHNXHHVRGKZ-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=NC=C(C(=N1)C)Br |
Purity |
95 |
Origin of Product |
United States |
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